Cas no 2138019-89-1 (1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro-)
1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro-
-
- Inchi: 1S/C12H24N2O/c1-10-8-13-9-11(2)12(10)14-4-3-6-15-7-5-14/h10-13H,3-9H2,1-2H3
- InChI Key: AACLQRIMKWHEEC-UHFFFAOYSA-N
- SMILES: O1CCCN(C2C(C)CNCC2C)CC1
1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-781936-0.05g |
4-(3,5-dimethylpiperidin-4-yl)-1,4-oxazepane |
2138019-89-1 | 95% | 0.05g |
$1008.0 | 2024-05-22 | |
| Enamine | EN300-781936-0.1g |
4-(3,5-dimethylpiperidin-4-yl)-1,4-oxazepane |
2138019-89-1 | 95% | 0.1g |
$1056.0 | 2024-05-22 | |
| Enamine | EN300-781936-0.25g |
4-(3,5-dimethylpiperidin-4-yl)-1,4-oxazepane |
2138019-89-1 | 95% | 0.25g |
$1104.0 | 2024-05-22 | |
| Enamine | EN300-781936-0.5g |
4-(3,5-dimethylpiperidin-4-yl)-1,4-oxazepane |
2138019-89-1 | 95% | 0.5g |
$1152.0 | 2024-05-22 | |
| Enamine | EN300-781936-1.0g |
4-(3,5-dimethylpiperidin-4-yl)-1,4-oxazepane |
2138019-89-1 | 95% | 1.0g |
$1200.0 | 2024-05-22 | |
| Enamine | EN300-781936-2.5g |
4-(3,5-dimethylpiperidin-4-yl)-1,4-oxazepane |
2138019-89-1 | 95% | 2.5g |
$2351.0 | 2024-05-22 | |
| Enamine | EN300-781936-5.0g |
4-(3,5-dimethylpiperidin-4-yl)-1,4-oxazepane |
2138019-89-1 | 95% | 5.0g |
$3479.0 | 2024-05-22 | |
| Enamine | EN300-781936-10.0g |
4-(3,5-dimethylpiperidin-4-yl)-1,4-oxazepane |
2138019-89-1 | 95% | 10.0g |
$5159.0 | 2024-05-22 |
1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro- Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro-
Recent Advances in the Study of 1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro- (CAS: 2138019-89-1)
In recent years, the compound 1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro- (CAS: 2138019-89-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique oxazepine and piperidine moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.
A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro-. The researchers employed a novel catalytic asymmetric synthesis method, achieving high enantioselectivity and yield. This breakthrough not only simplifies the production process but also enhances the compound's purity, which is critical for pharmaceutical applications. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further preclinical testing.
Pharmacological investigations have revealed that 1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro- exhibits potent activity as a modulator of the central nervous system (CNS). In vitro and in vivo studies demonstrated its affinity for specific neurotransmitter receptors, particularly those involved in anxiety and depression pathways. A 2022 study in Neuropharmacology reported that the compound significantly reduced anxiety-like behaviors in rodent models, with minimal side effects compared to existing therapeutics. These findings suggest its potential as a next-generation anxiolytic agent.
Another area of interest is the compound's application in oncology. Preliminary research published in Cancer Research (2023) indicated that 1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro- could inhibit the proliferation of certain cancer cell lines by targeting key signaling pathways. The study identified its role in inducing apoptosis and suppressing tumor growth in xenograft models, paving the way for further exploration in combination therapies.
Despite these promising results, challenges remain in the clinical translation of 1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro-. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions need to be addressed in future studies. Ongoing research is focusing on structural modifications to optimize its pharmacokinetic profile while retaining its therapeutic efficacy.
In conclusion, 1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro- (CAS: 2138019-89-1) represents a versatile scaffold with broad therapeutic potential. Recent advancements in its synthesis and pharmacological characterization have laid a solid foundation for its development into novel drugs for CNS disorders and oncology. Continued research and collaboration across disciplines will be essential to unlock its full potential and bring it closer to clinical application.
2138019-89-1 (1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)